2-(methylsulfanyl)cyclobutan-1-amine, Mixture of diastereomers
Overview
Description
2-(Methylsulfanyl)cyclobutan-1-amine, or 2-MSA, is a cyclic sulfonamide derivative that is a mixture of two diastereomers. It has been used for a variety of scientific research applications, such as in the study of enzyme inhibitors, drug metabolism, and drug delivery systems. In addition, 2-MSA has been studied for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.
Scientific Research Applications
2-MSA has been used in scientific research for a variety of applications, including as an enzyme inhibitor, drug metabolism, and drug delivery system. For example, 2-MSA has been used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) in the study of inflammatory diseases. It has also been used to study the metabolism of drugs, such as the antifungal drug fluconazole, and as a drug delivery system for drugs such as the anti-cancer drug paclitaxel.
Mechanism of Action
2-MSA acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). It binds to the active site of the enzyme, preventing the enzyme from catalyzing the reaction of arachidonic acid to form prostaglandins, which are involved in inflammation. In addition, 2-MSA has been shown to inhibit the metabolism of drugs, such as fluconazole, by inhibiting the activity of drug-metabolizing enzymes.
Biochemical and Physiological Effects
2-MSA has been shown to have anti-inflammatory, anti-cancer, and anti-fungal properties. In addition, it has been shown to inhibit the metabolism of drugs, such as fluconazole, by inhibiting the activity of drug-metabolizing enzymes.
Advantages and Limitations for Lab Experiments
2-MSA has several advantages for laboratory experiments. It is a relatively simple compound to synthesize and has been shown to be an effective inhibitor of the enzyme COX-2. In addition, it has been used as a drug delivery system for drugs, such as paclitaxel. However, 2-MSA does have some limitations. It has been shown to be toxic to cells at high concentrations and it is not very soluble in water, which can limit its use in some experiments.
Future Directions
There are a number of potential future directions for 2-MSA. These include further research into its anti-inflammatory, anti-cancer, and anti-fungal properties, as well as its potential use as a drug delivery system. In addition, further research into its mechanism of action and its potential toxicity at high concentrations is needed. Finally, further research into its solubility in water and its ability to inhibit drug-metabolizing enzymes is needed.
Synthesis Methods
2-MSA is synthesized by the reaction of 2-methylthio-1-cyclobutanone with hydroxylamine hydrochloride in the presence of a base, such as sodium hydroxide, to form 2-(methylsulfanyl)cyclobutan-1-amine. The reaction is carried out in aqueous solution at room temperature and the product is isolated by crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(methylsulfanyl)cyclobutan-1-amine, Mixture of diastereomers involves the reaction of a cyclobutanone derivative with a methylsulfanylamine derivative. The reaction is expected to yield a mixture of diastereomers, which can be separated using chromatography techniques.", "Starting Materials": [ "Cyclobutanone", "Methylsulfanylamine", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve cyclobutanone in methanol and add sodium hydroxide to the solution to form a sodium enolate.", "Step 2: Add methylsulfanylamine to the solution and stir for several hours at room temperature.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent.", "Step 4: Purify the product using chromatography techniques to obtain a mixture of diastereomers." ] } | |
CAS RN |
1934751-35-5 |
Product Name |
2-(methylsulfanyl)cyclobutan-1-amine, Mixture of diastereomers |
Molecular Formula |
C5H11NS |
Molecular Weight |
117.2 |
Purity |
91 |
Origin of Product |
United States |
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